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Compound of Interest

Compound Name: 5-(2-Bromophenyl)-1H-tetrazole

Cat. No.: B1268330 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and potential biological relevance of 5-(2-Bromophenyl)-1H-tetrazole with a purity

of 98%. This document is intended for researchers, scientists, and professionals involved in

drug discovery and development who may be considering this compound as a building block or

a molecule of interest for their research endeavors.

Commercial Sourcing
5-(2-Bromophenyl)-1H-tetrazole (CAS No: 73096-42-1) is commercially available from a

variety of chemical suppliers, catering to both research and bulk quantity needs. The purity of

98% is a standard grade offered by several vendors. Below is a summary of suppliers and their

offerings.
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Supplier
Product/Cat
alog No.

Purity
Available
Quantities

Price (USD) Lead Time

ChemUnivers

e
P60496 98%

250 mg, 1 g,

5 g, Bulk

$37.00

(250mg),

$40.00 (1g),

$74.00 (5g)

6 to 8 days

TCI America

(via Fisher

Scientific)

B257725G
≥98.0%

(HPLC)
25 g $259.11 Varies

Toronto

Research

Chemicals

(via Biomall)

B698695-

100mg
Not Specified 100 mg Inquiry 5-6 Weeks

Laboratorium

Discounter
Not Specified

>98.0%

(HPLC)
25 g €143.00 Varies

Amerigo

Scientific
CBB1135036 98% 1 g Inquiry Varies

XIAMEN

EQUATION

CHEMICAL

CO., LTD (via

Echemi)

Not Specified

98%

(Industrial

Grade)

Bulk (e.g., 0.1

kg)
Inquiry Varies

Capot

Chemical

Co., Ltd. (via

ChemicalBoo

k)

Not Specified NLT 98% 1 g, 1 kg Inquiry Varies

Note: Prices and lead times are subject to change and may not include shipping and handling

fees. It is recommended to contact the suppliers directly for the most current information and

for bulk quantity pricing.
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Physicochemical Properties
Property Value

CAS Number 73096-42-1

Molecular Formula C₇H₅BrN₄

Molecular Weight 225.05 g/mol

Appearance White to off-white powder

Melting Point 182-184 °C (lit.)

Purity ≥98%

Experimental Protocols
The synthesis of 5-substituted-1H-tetrazoles is well-documented in the scientific literature. A

common and effective method is the [3+2] cycloaddition of a nitrile with an azide source. Below

is a representative protocol adapted from literature for the synthesis of 5-(2-Bromophenyl)-1H-
tetrazole from 2-bromobenzonitrile.

Synthesis of 5-(2-Bromophenyl)-1H-tetrazole

This protocol is based on the general method of reacting an aryl nitrile with sodium azide, often

with a catalyst and in a high-boiling polar aprotic solvent.

Materials:

2-Bromobenzonitrile

Sodium Azide (NaN₃)

Ammonium Chloride (NH₄Cl) or a Lewis acid catalyst (e.g., Zinc Chloride, ZnCl₂)

Dimethylformamide (DMF)

Hydrochloric Acid (HCl), aqueous solution

Ethyl Acetate
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Sodium Sulfate (Na₂SO₄), anhydrous

Deionized Water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-bromobenzonitrile (1 equivalent) in DMF.

Addition of Reagents: To the stirred solution, add sodium azide (1.5-2 equivalents) and

ammonium chloride (1.5-2 equivalents). The use of ammonium chloride helps in the in-situ

formation of hydrazoic acid, the reactive species.

Reaction Conditions: Heat the reaction mixture to 120-130 °C and maintain this temperature

for 12-24 hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Carefully and slowly acidify the mixture with an aqueous solution of HCl (e.g.,

2M) to a pH of approximately 2-3. This step protonates the tetrazole ring and quenches any

unreacted azide. Caution: Acidification of azide-containing solutions can generate toxic and

explosive hydrazoic acid. This step must be performed in a well-ventilated fume hood with

appropriate safety precautions.

Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous

phase).

Washing: Combine the organic layers and wash with deionized water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purification: The crude 5-(2-Bromophenyl)-1H-tetrazole can be purified by recrystallization

from a suitable solvent system, such as ethyl acetate/hexanes, to yield the final product with

high purity.

Potential Biological Activity and Signaling Pathways
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While specific studies detailing the mechanism of action for 5-(2-Bromophenyl)-1H-tetrazole
are not extensively available in the public domain, the tetrazole moiety is a well-known

pharmacophore in medicinal chemistry.[1][2] Tetrazole derivatives have been reported to exhibit

a wide range of biological activities, including anticancer and anti-inflammatory effects.[3][4][5]

One of the prominent mechanisms of action for some anticancer tetrazole-containing

compounds is the inhibition of tubulin polymerization.[6][7] By disrupting microtubule dynamics,

these compounds can arrest the cell cycle in the G2/M phase, leading to the induction of

apoptosis.[6]

Below is a diagram illustrating a plausible signaling pathway for the anticancer activity of a

tetrazole derivative that acts as a tubulin polymerization inhibitor.
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Caption: Plausible mechanism of anticancer action for a tetrazole derivative via tubulin

polymerization inhibition.

Experimental Workflow
The following diagram outlines a typical experimental workflow for a researcher interested in

evaluating the biological activity of 5-(2-Bromophenyl)-1H-tetrazole, from sourcing the

compound to in vitro testing.
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Caption: General experimental workflow for in vitro evaluation of 5-(2-Bromophenyl)-1H-
tetrazole.

This guide provides a foundational understanding of the commercial and technical aspects of

5-(2-Bromophenyl)-1H-tetrazole (98% purity). Researchers are encouraged to consult the

primary literature for more detailed information and to ensure all safety precautions are taken

when handling this and any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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